Cas no 148761-48-2 (Thiomorpholine,3,4-dimethyl-)

• Product Name: Thiomorpholine,3,4-dimethyl-
• CAS No: 148761-48-2
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 100420
• PubChem ID: 14953856
• Update Time: 2025-04-18

Thiomorpholine,3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine,3,4-dimethyl-
• 3,4-dimethylthiomorpholine
• Thiomorpholine, 3,4-dimethyl- (9CI)
• 148761-48-2
• SCHEMBL9025044

• Inchi： 1S/C6H13NS/c1-6-5-8-4-3-7(6)2/h6H,3-5H2,1-2H3
• InChI Key： ZCFVSJHGDHEKJU-UHFFFAOYSA-N
• SMILES： S1CCN(C)C(C)C1

Computed Properties

• Exact Mass: 131.07699
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines